Cas no 1804892-88-3 (3,5-Bis(trifluoromethyl)-2-iodobenzamide)

• Product Name: 3,5-Bis(trifluoromethyl)-2-iodobenzamide
• CAS No: 1804892-88-3
• MF: C₉H₄F₆INO
• MW: 383.029055595398
• CID: 4964393
• Update Time: 2025-10-28

3,5-Bis(trifluoromethyl)-2-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-2-iodobenzamide

• Inchi： 1S/C9H4F6INO/c10-8(11,12)3-1-4(7(17)18)6(16)5(2-3)9(13,14)15/h1-2H,(H2,17,18)
• InChI Key： WBSNLYCEWUEMAC-UHFFFAOYSA-N
• SMILES： IC1=C(C(N)=O)C=C(C(F)(F)F)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 382.92418 g/mol
• Monoisotopic Mass: 382.92418 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 383.03
• XLogP3: 3.2
• Topological Polar Surface Area: 43.1

Additional information on 3,5-Bis(trifluoromethyl)-2-iodobenzamide

3,5-Bis(trifluoromethyl)-2-iodobenzamide (CAS No. 1804892-88-3): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

3,5-Bis(trifluoromethyl)-2-iodobenzamide (CAS No. 1804892-88-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of trifluoromethylated iodobenzamides, which are known for their diverse applications in drug discovery and development. In this article, we will delve into the synthesis, properties, and potential applications of 3,5-Bis(trifluoromethyl)-2-iodobenzamide, highlighting recent advancements and research findings.

Synthesis of 3,5-Bis(trifluoromethyl)-2-iodobenzamide:

The synthesis of 3,5-Bis(trifluoromethyl)-2-iodobenzamide involves a series of well-defined chemical reactions that have been optimized to achieve high yields and purity. One common approach is the sequential introduction of trifluoromethyl and iodine substituents onto a benzene ring followed by amide formation. The starting material is typically 3,5-dibromotrifluoromethylbenzene, which undergoes a nucleophilic substitution reaction with sodium trifluoroacetate to introduce the trifluoromethyl groups. Subsequently, the bromine atoms are replaced with iodine using an appropriate iodination reagent such as potassium iodide in the presence of copper(I) iodide as a catalyst. The final step involves the formation of the amide bond through a coupling reaction with ammonia or an appropriate amine.

Physical and Chemical Properties:

3,5-Bis(trifluoromethyl)-2-iodobenzamide is a white crystalline solid with a molecular weight of 416.04 g/mol. It exhibits excellent thermal stability and solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The presence of the trifluoromethyl groups imparts significant electron-withdrawing effects, which influence the compound's electronic properties and reactivity. The iodine substituent also plays a crucial role in modulating the compound's biological activity by affecting its lipophilicity and binding affinity to target proteins.

Biological Activity and Potential Applications:

3,5-Bis(trifluoromethyl)-2-iodobenzamide has shown promising biological activity in various preclinical studies. One notable application is its use as a potent inhibitor of specific enzymes involved in cancer cell proliferation. For instance, recent research has demonstrated that this compound effectively inhibits the activity of histone deacetylases (HDACs), which are key regulators of gene expression and cellular processes. By targeting HDACs, 3,5-Bis(trifluoromethyl)-2-iodobenzamide can induce cell cycle arrest and apoptosis in cancer cells, making it a potential candidate for anticancer therapy.

In addition to its anticancer properties, 3,5-Bis(trifluoromethyl)-2-iodobenzamide has also been explored for its anti-inflammatory effects. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in vitro. These findings suggest that 3,5-Bis(trifluoromethyl)-2-iodobenzamide may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Development and Future Perspectives:

The promising preclinical results have led to increased interest in advancing 3,5-Bis(trifluoromethyl)-2-iodobenzamide into clinical development. Several pharmaceutical companies are currently conducting phase I clinical trials to evaluate the safety and efficacy of this compound in various disease models. Early results from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of 3,5-Bis(trifluoromethyl)-2-iodobenzamide. This includes efforts to improve its oral bioavailability and reduce potential side effects through structural modifications or formulation strategies. Additionally, combination therapies involving 3,5-Bis(trifluoromethyl)-2-iodobenzamide with other drugs are being explored to enhance therapeutic outcomes.

Conclusion:

3,5-Bis(trifluoromethyl)-2-iodobenzamide (CAS No. 1804892-88-3) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications. As more data becomes available from clinical trials and preclinical studies, it is anticipated that 3,5-Bis(trifluoromethyl)-2-iodobenzamide strong > will play an increasingly important role in advancing drug discovery and improving patient outcomes.